Methyl 2,3-dimethyl-5-nitrobenzoate

• IUPAC Name: methyl 2,3-dimethyl-5-nitrobenzoate
• InChI: InChI=1S/C10H11NO4/c1-6-4-8(11(13)14)5-9(7(6)2)10(12)15-3/h4-5H,1-3H3
• InChI Key: DULYKGKWIIYWPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol

Description

Methyl 2,3-dimethyl-5-nitrobenzoate is an organic compound with a molecular weight of 209.2. It is a synthetic material and pharmaceutical intermediate compound.

Synthesis Analysis

The synthesis of Methyl 2,3-dimethyl-5-nitrobenzoate involves the nitration of methyl 3-methylbenzoate. This process is environmentally friendly and utilizes a high selectivity of substrates and a green nitrating process. The key process in this strategy is the nitration of methyl 3-methylbenzoate.

Molecular Structure Analysis

The molecular structure of Methyl 2,3-dimethyl-5-nitrobenzoate is represented by the InChI code 1S/C10H11NO4/c1-6-4-8 (11 (13)14)5-9 (7 (6)2)10 (12)15-3/h4-5H,1-3H3.

Physical And Chemical Properties Analysis

Methyl 2,3-dimethyl-5-nitrobenzoate has a melting point of 74-76 degrees Celsius.

Scientific Research Applications

• Synthesis of 'Push-Pull' Naphthalenes : Methyl 2,3-dimethyl-5-nitrobenzoate esters, when condensed with dimethylacetamide dimethyl acetal, produce 1-methoxy-3-dimethylamino-5-nitronaphthalene. This process is part of a novel 'push-pull' substitution motif in naphthalene synthesis, showcasing a unique approach in organic chemistry (Wong et al., 2002).

• Solvolysis of Cyclohexenyl Esters : Research involving the solvolysis of 3-alkenyl-2-cyclohexenyl p-nitrobenzoates, a process important in understanding reaction mechanisms, includes the study of methyl 2,3-dimethyl-5-nitrobenzoate. This research provides insights into the solvolysis reactions of complex organic compounds (Jursic et al., 1988).

• Synthesis of Chlorantraniliprole : The compound is used as a starting material in the synthesis of chlorantraniliprole, a key agricultural insecticide. This involves a series of reactions like esterification, reduction, and chlorination, highlighting its role in the development of important agricultural chemicals (Yi-fen et al., 2010).

• Production of Chloro-5-hydroxy-2-nitrobenzoic Acid : Methyl 2,3-dimethyl-5-nitrobenzoate is involved in the production of chloro-5-hydroxy-2-nitrobenzoic acid through the chlorination of 3-methyl-4-nitrophenol. This study is crucial in understanding the formation of potential mutagens in water treatment processes (Takanashi et al., 2012).

• Chromatographic Analysis : The compound plays a role in the chromatographic analysis of genotoxic impurities in drug substances, as demonstrated in the development of an HPLC method for detecting methyl 2-(chloromethyl)-3-nitrobenzoate and related compounds (Gaddam et al., 2020).

• Research in Nonlinear Optical Properties : Methyl 2,3-dimethyl-5-nitrobenzoate derivatives are used in studying third-order nonlinear optical properties, which is significant for photonic applications. This research contributes to the development of advanced materials for optical devices (Nair et al., 2022).

Safety and Hazards

Methyl 2,3-dimethyl-5-nitrobenzoate should be handled with care to avoid contact with skin, eyes, or clothing. It should not be ingested or inhaled, and dust formation should be avoided. In case of contact, the affected area should be washed off with plenty of water.